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Compound of Interest

Compound Name: 3"-lodo-5'-bromoacetophenone
CAS No.: 1003712-14-8
Cat. No.: B3032051
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of 3'-lodo-5'-bromoacetophenone down the drain or in general trash.

This compound is a Halogenated Organic substance.[1][2] It requires strict segregation from
non-halogenated solvents and oxidizers. Improper disposal risks regulatory non-compliance
(EPA RCRA) and the formation of corrosive acid gases (HBr, HI) during standard incineration.

Immediate Disposal Classification:
¢ Solid Waste: Tag as "Hazardous Waste - Halogenated Organic Solid."

e Liquid Waste (Solutions): Dispose in "Halogenated Solvent" carboys (typically Green label).

[3]

» Spill Cleanup: Absorb with vermiculite; do not use water as a primary cleanup agent.

Chemical Profile & Hazard Identification
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Understanding the substrate is the first step in safety. 3'-lodo-5'-bromoacetophenone is a di-
halogenated aromatic ketone commonly used as a cross-coupling intermediate (e.g., Suzuki-
Miyaura or Heck reactions).

Property Data

Chemical Name 3'-lodo-5'-bromoacetophenone
CAS Number 1003712-14-8

Molecular Formula CsHsBIrlO

Physical State Solid (Pale yellow to off-white)

Skin Irritant (H315), Eye Irritant (H319), STOT

Primary Hazards
SE 3 (H335)

Stable; incompatible with strong oxidizing

Reactivity

agents and strong bases.

Not P/U listed; Characterized as D001 (if
Waste Code (RCRA) ignitable solvent used) or general Halogenated

Organic.

Expert Insight: Unlike

-halo ketones (e.g., phenacyl bromide), which are potent lachrymators (tear gases),
this ring-substituted isomer is less volatile. However, it remains a severe irritant. All

handling must occur inside a certified fume hood to prevent sensitization.

The Logic of Segregation (Expertise & Experience)

Why do we strictly segregate this compound?
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« Incineration Physics: Non-halogenated waste (e.g., acetone, ethanol) is often used as fuel
blending for cement kilns. Halogenated waste (containing Br, I, Cl) cannot be used this way.
[4] It requires high-temperature incineration (>1100°C) with specific scrubbers to neutralize
the acid gases (Hydrogen Bromide, Hydrogen lodide) generated upon combustion.

e Cost Control: Mixing a single gram of 3'-lodo-5'-bromoacetophenone into a 20L drum of
non-halogenated waste reclassifies the entire drum as halogenated, tripling the disposal
cost.

» Chemical Incompatibility: Halogenated organic compounds can react violently with alkali
metals or strong reducing agents. Segregation prevents accidental runaway reactions in
waste storage areas.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Excess)

o Step 1: Transfer the solid compound into a wide-mouth polyethylene (HDPE) or glass jar.
o Step 2: Label the container immediately with a Hazardous Waste Tag.[2]

o Constituents: "3'-lodo-5'-bromoacetophenone” (Do not use abbreviations).[5]

o Hazard Checkbox: Toxic, Irritant.[6][7]
o Step 3: Seal the lid tightly with parafilm to prevent vapor leakage.

o Step 4: Place the jar into the designated "Solid Hazardous Waste" bin. Do not bulk with silica
gel or other solids unless authorized by EHS.

Protocol B: Disposal of Reaction Mixtures (Liquids)

If the compound is dissolved in a solvent (e.g., DCM, THF, DMF):
e Step 1: Identify the solvent.

o If Halogenated (DCM, Chloroform): Pour directly into the Halogenated waste carboy.
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o If Non-Halogenated (Acetone, Ethyl Acetate):[4] Because it contains dissolved halogens
(the solute), this solution must now be treated as Halogenated Waste.

e Step 2: Pour into the Halogenated Waste carboy.

o Step 3: Record the addition on the carboy's log sheet.

Protocol C: Contaminated Glassware & Rinsate

o Step 1: Rinse the glassware with a minimal amount of acetone or dichloromethane.
o Step 2: Collect this first rinse and dispose of it in the Halogenated Waste carboy.

e Step 3: Once the visible solid is removed, the glassware can be washed normally.

Visual Workflow: Disposal Decision Matrix
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Waste Generation:
3'-lodo-5'-bromoacetophenone

What is the physical state?

Pure Compound \Dissolved

Solid Waste Liquid Solution

Is the solvent
Halogenated?

Package in HDPE/Glass Jar
(Separate from Silica)

Solvent is Acetone/EtOAC/THF

' '

Label: 'Halogenated Organic Solid' Solvent is DCM/Chloroform

CRITICAL STEP:
Reclassify Entire Solution
as Halogenated Waste

Halogenated Waste Stream
(High Temp Incineration)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation of halogenated aromatic ketones. Note the critical
reclassification step for non-halogenated solvents containing the solute.

Regulatory Compliance & Grounding
Adherence to these protocols ensures compliance with the Resource Conservation and

Recovery Act (RCRA).

o Cradle-to-Grave Responsibility: As the generator, you are responsible for the waste until it is
destroyed. Proper labeling prevents downstream accidents at the Treatment, Storage, and
Disposal Facility (TSDF).

o Satellite Accumulation: Store waste containers at or near the point of generation. Keep
containers closed unless adding waste [1].

Emergency Procedures

e Eye Contact: Rinse immediately with water for 15 minutes.
» Skin Contact: Wash with soap and water.[7] Do not use ethanol (may increase absorption).

o Spill: Ventilate area.[8][9] Wear nitrile gloves and N95/P100 respirator if dust is present.
Sweep up carefully to avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3'-lodo-5'-bromoacetophenone: Proper Disposal &
Handling Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3032051/docs#3-iodo-5-bromoacetophenone-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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